Cas no 98475-72-0 (Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate)

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate is a brominated and chlorinated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct structural features, including the 4-bromophenyl and 5-chloro substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The ethyl carboxylate group further improves solubility and facilitates derivatization. This compound is particularly useful in the development of agrochemicals and bioactive molecules due to its stability and functional group compatibility. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate structure

98475-72-0 structure

Product Name:Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate

CAS No:98475-72-0

MF:C₁₂H₁₀BrClN₂O₂

MW:329.577001094818

CID:94884

PubChem ID:53302192

Update Time:2025-10-12

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
- ethyl 1-(4-bromophenyl)-5-chloropyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-(4-bromophenyl)-5-chloro-, ethyl ester
- 5-chloro-1-(4-bromophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
- AKOS015900700
- 98475-72-0
- DTXSID80693353
- GRXBKGPVFXJVQB-UHFFFAOYSA-N
- FT-0766783
- SCHEMBL24304007
- 1-(4-BROMOPHENYL)-5-CHLORO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- ethyl1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate
- DB-080526
- Inchi： 1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
- InChI Key： GRXBKGPVFXJVQB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=C(C(=O)OCC)C=N1)Cl

Computed Properties

Exact Mass: 327.961
Monoisotopic Mass: 327.961
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1A^2
XLogP3: 3.8

Experimental Properties

Density: 1.57

Ethyl 1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carboxylate Pricemore >>

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